Cas no 921850-52-4 (5-(oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 5-(oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921850-52-4
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 6180026
• PubChem ID: 18570571
• Update Time: 2025-06-24

5-(oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• 5-[(oxolan-2-yl)methyl]-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• AKOS024631194
• F2248-0940
• 5-(oxolan-2-ylmethyl)-2-phenyl-7-(pyrrolidine-1-carbonyl)pyrazolo[4,3-c]pyridin-3-one
• 2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 921850-52-4

• Inchi： 1S/C22H24N4O3/c27-21(25-10-4-5-11-25)18-14-24(13-17-9-6-12-29-17)15-19-20(18)23-26(22(19)28)16-7-2-1-3-8-16/h1-3,7-8,14-15,17H,4-6,9-13H2
• InChI Key： RFTQEVFLGXIAOD-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=C2C(N(C3C=CC=CC=3)N=C2C(=C1)C(N1CCCC1)=O)=O

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.4Ų

Additional information on 5-(oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Introduction to 5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 921850-52-4)

5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 921850-52-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrazolo[4,3-c]pyridine core, a phenyl group, an oxolan-2-ylmethyl substituent, and a pyrrolidine carbonyl moiety. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The pyrazolo[4,3-c]pyridine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Compounds containing this scaffold have been extensively studied for their potential as inhibitors of kinases, phosphodiesterases, and other enzymes involved in signal transduction pathways. The presence of the phenyl group and the oxolan-2-ylmethyl substituent further enhances the compound's lipophilicity and membrane permeability, which are crucial for drug delivery and bioavailability.

The pyrrolidine carbonyl moiety is another key feature of this compound. Pyrrolidines are known for their ability to form hydrogen bonds and interact with protein binding sites, making them valuable in the design of potent and selective inhibitors. The combination of these structural elements in 5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one suggests that it may have high affinity and selectivity for specific protein targets.

Recent research has highlighted the potential of 5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth and metastasis. The ability of 5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one to selectively inhibit these kinases makes it a promising candidate for the development of novel anticancer agents.

In addition to its potential as an anticancer agent, 5-(Oxolan-2-yl)methyl-2-phenyl-7-(pyrrolidine-1-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can effectively modulate inflammatory pathways by inhibiting key enzymes such as phosphodiesterases (PDEs). PDE inhibitors are known for their ability to increase intracellular cyclic nucleotide levels, which can lead to reduced inflammation and improved tissue function.

The pharmacokinetic properties of 5-(Oxolan-2-y-lmethyl)-2 phenyl 7 (pyrrolidine 1 carbonyl) 2H 3H 5H pyrazolo [4 3 c] pyridin 3 one have also been extensively studied. Its lipophilic nature and the presence of functional groups that can form hydrogen bonds contribute to its favorable absorption and distribution characteristics. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent.

Safety is another critical aspect of drug development, and extensive toxicological studies have been conducted on 5-(Oxolan - 2 - ylmethyl) - 2 phenyl - 7 - (pyrrolidine - 1 - carbonyl) - 2 H , 3 H , 5 H - pyrazolo [4 , 3 - c ] pyridin - 3 - one. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 5-(Oxolan - 2 - ylmethyl) - 2 phenyl - 7 - (pyrrolidine - 1 - carbonyl) - 2 H , 3 H , 5 H - pyrazolo [4 , 3 - c ] pyridin - 3 - one (CAS No . 921850 - 52 - 4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases such as cancer and inflammatory conditions. Ongoing research continues to explore its full potential in preclinical and clinical settings.